Cas no 2172616-35-0 (2-(4-chloro-3-methylphenyl)-N'-hydroxyethanimidamide)
2-(4-chloro-3-methylphenyl)-N'-hydroxyethanimidamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-chloro-3-methylphenyl)-N'-hydroxyethanimidamide
- 2172616-35-0
- EN300-1283070
-
- Inchi: 1S/C9H11ClN2O/c1-6-4-7(2-3-8(6)10)5-9(11)12-13/h2-4,13H,5H2,1H3,(H2,11,12)
- InChI Key: PBALNGFVNLRBKW-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C)C/C(=N/O)/N
Computed Properties
- Exact Mass: 198.0559907g/mol
- Monoisotopic Mass: 198.0559907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 58.6Ų
2-(4-chloro-3-methylphenyl)-N'-hydroxyethanimidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1283070-1.0g |
2-(4-chloro-3-methylphenyl)-N'-hydroxyethanimidamide |
2172616-35-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1283070-50mg |
2-(4-chloro-3-methylphenyl)-N'-hydroxyethanimidamide |
2172616-35-0 | 50mg |
$587.0 | 2023-10-01 | ||
| Enamine | EN300-1283070-100mg |
2-(4-chloro-3-methylphenyl)-N'-hydroxyethanimidamide |
2172616-35-0 | 100mg |
$615.0 | 2023-10-01 | ||
| Enamine | EN300-1283070-250mg |
2-(4-chloro-3-methylphenyl)-N'-hydroxyethanimidamide |
2172616-35-0 | 250mg |
$642.0 | 2023-10-01 | ||
| Enamine | EN300-1283070-500mg |
2-(4-chloro-3-methylphenyl)-N'-hydroxyethanimidamide |
2172616-35-0 | 500mg |
$671.0 | 2023-10-01 | ||
| Enamine | EN300-1283070-1000mg |
2-(4-chloro-3-methylphenyl)-N'-hydroxyethanimidamide |
2172616-35-0 | 1000mg |
$699.0 | 2023-10-01 | ||
| Enamine | EN300-1283070-2500mg |
2-(4-chloro-3-methylphenyl)-N'-hydroxyethanimidamide |
2172616-35-0 | 2500mg |
$1370.0 | 2023-10-01 | ||
| Enamine | EN300-1283070-5000mg |
2-(4-chloro-3-methylphenyl)-N'-hydroxyethanimidamide |
2172616-35-0 | 5000mg |
$2028.0 | 2023-10-01 | ||
| Enamine | EN300-1283070-10000mg |
2-(4-chloro-3-methylphenyl)-N'-hydroxyethanimidamide |
2172616-35-0 | 10000mg |
$3007.0 | 2023-10-01 |
2-(4-chloro-3-methylphenyl)-N'-hydroxyethanimidamide Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
Additional information on 2-(4-chloro-3-methylphenyl)-N'-hydroxyethanimidamide
Professional Introduction to Compound with CAS No. 2172616-35-0 and Product Name: 2-(4-chloro-3-methylphenyl)-N'-hydroxyethanimidamide
The compound with the CAS number 2172616-35-0 and the product name 2-(4-chloro-3-methylphenyl)-N'-hydroxyethanimidamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and therapeutic intervention. The molecular structure of 2-(4-chloro-3-methylphenyl)-N'-hydroxyethanimidamide incorporates a phenyl ring substituted with chloro and methyl groups, which are known to enhance binding affinity and metabolic stability. These features make it a promising candidate for further exploration in medicinal chemistry.
In recent years, the development of novel pharmaceutical agents has been heavily influenced by the integration of computational chemistry and high-throughput screening techniques. The structural motifs present in 2-(4-chloro-3-methylphenyl)-N'-hydroxyethanimidamide align well with the principles of structure-activity relationship (SAR) studies, which are fundamental to optimizing drug candidates for efficacy and safety. The hydroxyethanimidamide moiety, in particular, has been identified as a key pharmacophore in several bioactive molecules, contributing to their interaction with biological targets. This underscores the importance of 2-(4-chloro-3-methylphenyl)-N'-hydroxyethanimidamide as a scaffold for developing new therapeutic agents.
Current research in the field of chemical biology has highlighted the role of phenyl derivatives in modulating various biological pathways. The presence of both chloro and methyl substituents on the phenyl ring in 2-(4-chloro-3-methylphenyl)-N'-hydroxyethanimidamide enhances its potential as an inhibitor or modulator of enzymes and receptors involved in disease processes. For instance, studies have shown that similar compounds exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The hydroxyethanimidamide group further contributes to the compound's ability to interact with biological targets, making it a versatile tool for drug discovery.
The synthesis of 2-(4-chloro-3-methylphenyl)-N'-hydroxyethanimidamide involves a series of well-established organic reactions, including nucleophilic aromatic substitution and condensation reactions. These synthetic pathways ensure high yield and purity, which are critical for pharmaceutical applications. Advanced synthetic techniques, such as flow chemistry and catalytic processes, have been employed to optimize the production process, making it more efficient and scalable. This underscores the compound's feasibility for industrial-scale manufacturing.
From a pharmacological perspective, 2-(4-chloro-3-methylphenyl)-N'-hydroxyethanimidamide has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with specific biological targets suggests that it may have applications in treating various diseases, including neurological disorders and inflammatory conditions. The compound's structural features also make it amenable to further derivatization, allowing researchers to fine-tune its pharmacological properties for specific therapeutic needs. This flexibility is a significant advantage in drug development pipelines.
The regulatory landscape for pharmaceutical compounds necessitates rigorous testing to ensure safety and efficacy before clinical trials can commence. 2-(4-chloro-3-methylphenyl)-N'-hydroxyethanimidamide, being a novel compound, is subject to stringent regulatory requirements. However, its unique structural features and demonstrated preclinical activity position it as a strong candidate for further investigation under appropriate regulatory frameworks. Collaborative efforts between academic institutions and pharmaceutical companies are essential to navigate these regulatory pathways efficiently.
Future research directions for 2-(4-chloro-3-methylphenyl)-N'-hydroxyethanimidamide include exploring its mechanisms of action at a molecular level. Advanced spectroscopic techniques and computational modeling can provide insights into how this compound interacts with biological targets. Additionally, investigating its pharmacokinetic properties will be crucial for understanding its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These studies will pave the way for optimizing dosing regimens and minimizing potential side effects.
The impact of 2-(4-chloro-3-methylphenyl)-N'-hydroxyethanimidamide extends beyond basic research; it holds significant implications for drug development strategies worldwide. As pharmaceutical industries continue to seek innovative compounds with improved efficacy and safety profiles, molecules like this one offer hope for addressing unmet medical needs. The integration of interdisciplinary approaches—combining synthetic chemistry, computational biology, and clinical research—will be key to unlocking the full potential of this compound.
In conclusion,2-(4-chloro-3-methylphenyl)-N'-hydroxyethanimidamide represents a promising advancement in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Its synthesis is feasible through established organic reactions, making it suitable for industrial-scale production. Preclinical studies suggest its efficacy as a modulator of biological pathways involved in various diseases. Continued research into its mechanisms of action and pharmacokinetic properties will further enhance its value as a therapeutic agent.
2172616-35-0 (2-(4-chloro-3-methylphenyl)-N'-hydroxyethanimidamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)